Rilpivirine N-Glucuronide

Core Science & Biosynthesis

Rilpivirine N-Glucuronide: Chemical Structure, Physicochemical Properties, and Metabolic Profiling

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

Rilpivirine (RPV) is a highly potent, second-generation non-nucleoside reverse transcriptase inhibitor (NNRTI) utilized in the management of HIV-1. While the primary clearance of RPV is driven by cytochrome P450 (CYP3A4/5)-mediated phase I oxidation, phase II conjugation plays a critical, parallel role in its biotransformation. Specifically, the formation of Rilpivirine N-glucuronide (Metabolite 5 or M5) represents a highly specific metabolic shunt catalyzed predominantly by UDP-glucuronosyltransferase 1A4 (UGT1A4).

Understanding the structural and physicochemical properties of this N-linked glucuronide is essential for bioanalytical quantification, elucidating drug-drug interaction (DDI) potentials, and evaluating the pharmacokinetic profiles of novel long-acting injectable (LAI) formulations.

Molecular Architecture and Physicochemical Properties

Rilpivirine is a diarylpyrimidine (DAPY) derivative, characterized by extreme lipophilicity and poor aqueous solubility—properties that necessitate its administration with a high-fat meal or formulation as a nanoparticle suspension for intramuscular depot injection.

The biotransformation of RPV into its N-glucuronide conjugate fundamentally alters these properties. The conjugation involves an SN​2 -like reaction where the α -D-glucuronic acid from the cofactor UDP-glucuronic acid (UDPGA) is inverted to a β -D-glucuronide. Uniquely, rather than targeting a hydroxyl group (O-glucuronidation), UGT1A4 specifically targets the tertiary nitrogen embedded within the central pyrimidine ring of RPV, creating a highly polar heterocyclic N-glucuronide .

Table 1: Physicochemical and Structural Profiling

A comparative summary of the physicochemical shifts induced by Phase II N-glucuronidation.

Property	Rilpivirine N-Glucuronide	Clinical / Analytical Significance
CAS Registry Number	1437791-52-0	Standard identifier for analytical reference standards.
Molecular Formula	C28​H26​N6​O6​	Addition of glucuronic acid ( C6​H10​O7​ ) minus H2​O .
Molecular Weight	542.54 g/mol	+176 Da mass shift from parent RPV (366.42 g/mol ).
Conjugation Site	Pyrimidine ring nitrogen	Direct N-linked glucuronidation via UGT1A4.
Predicted LogP	~1.5 to 2.0	Drastic reduction from parent RPV (LogP ~4.8), increasing polarity.
Aqueous Solubility	Highly Soluble	Enhances renal/biliary excretion; prevents tissue accumulation.

Enzymatic Kinetics and Metabolic Pathways

The metabolic fate of Rilpivirine is bifurcated into two primary cascades:

• Phase I Oxidation : CYP3A4 and CYP3A5 oxygenate the 2,6-dimethylphenyl ring or its methyl groups, producing hydroxylated metabolites (M1–M4). These intermediates are subsequently O-glucuronidated by UGT1A1 .

• Direct Phase II Conjugation : RPV bypasses Phase I oxidation entirely to undergo direct N-glucuronidation by UGT1A4, forming RPV N-glucuronide (M5).

This dual-pathway system acts as a pharmacokinetic buffer. If CYP3A4 is inhibited by co-administered drugs, the UGT1A4 pathway can partially compensate, mitigating severe toxicological accumulation of the parent drug.

Fig 1. Biotransformation pathways of Rilpivirine highlighting Phase I and Phase II metabolism.

Analytical Methodology: In Vitro Synthesis & LC-MS/MS Quantification

To accurately quantify RPV N-glucuronide in pharmacokinetic studies, a robust, self-validating in vitro assay using Human Liver Microsomes (HLMs) or recombinant UGT1A4 is required. As a Senior Application Scientist, I emphasize that standard microsomal incubations will fail for UGT assays unless the underlying cellular topology is accounted for.

Mechanistic Protocol Design

Unlike cytosolic enzymes, UGTs are localized to the luminal side of the endoplasmic reticulum. Therefore, the microsomal membrane acts as a physical barrier to the highly polar UDPGA cofactor. The protocol below integrates specific reagents to overcome this and ensure a self-validating system.

Fig 2. In vitro workflow for the generation and quantification of RPV N-glucuronide.

Step-by-Step Experimental Workflow

• Pore Formation (Alamethicin Activation): Incubate HLMs (1 mg/mL protein) with alamethicin (50 µg/mg protein) on ice for 15 minutes. Causality: Alamethicin creates pores in the lipid bilayer, granting UDPGA unrestricted access to the UGT active site, preventing artificial false-negative reaction rates.

• Buffer and Cofactor Assembly: To a 100 mM Tris-HCl buffer (pH 7.4), add 5 mM MgCl2​ and 5 mM Saccharo-1,4-lactone. Causality: Mg2+ is a critical divalent cofactor that stabilizes the UGT-UDPGA transition state. Saccharo-1,4-lactone is a potent inhibitor of endogenous β -glucuronidases, preventing the premature cleavage of the newly formed N-glucuronide back into parent RPV.

• Substrate Addition: Spike in Rilpivirine (final concentration 10 µM) and pre-incubate the mixture at 37°C for 5 minutes.

• Initiation and Self-Validation: Initiate the reaction by adding 2 mM UDPGA. Validation Control: Run a parallel negative control sample where UDPGA is replaced with buffer. If M5 appears in the negative control, the system is contaminated; M5 formation must be strictly UDPGA-dependent.

• Termination: After 60 minutes, quench the reaction with 3 volumes of ice-cold acetonitrile containing an internal standard (e.g., Rilpivirine-d6). Causality: Acetonitrile instantly denatures the UGT enzymes to stop kinetics and precipitates matrix proteins.

• Extraction: Centrifuge at 14,000 × g for 10 minutes at 4°C. Extract the supernatant for UHPLC-MS/MS analysis.

Table 2: UHPLC-MS/MS MRM Parameters

Optimized transitions for multiplexed quantification of RPV and its Phase II conjugates.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
Rilpivirine (Parent)	367.2	224.1	35	ESI (+)
RPV N-glucuronide (M5)	543.2	367.2	25	ESI (+)
Hydroxylated RPV (M1-M4)	383.2	224.1	35	ESI (+)
O-glucuronides (M6, M7)	559.2	383.2	25	ESI (+)

Note: The primary transition for the N-glucuronide (543.2 → 367.2) represents the neutral loss of the glucuronic acid moiety (176 Da), yielding the parent RPV ion.

Pharmacokinetic and Clinical Implications

The physicochemical shift from a highly lipophilic parent drug to a hydrophilic N-glucuronide has profound implications for tissue distribution, particularly in the context of Long-Acting Injectable (LAI) formulations.

In the landmark HPTN 076 Phase II clinical trial , which evaluated the safety of long-acting intramuscular RPV for HIV pre-exposure prophylaxis (PrEP), researchers made a critical discovery regarding RPV N-glucuronide. Despite the intramuscular depot bypassing traditional first-pass hepatic metabolism, RPV N-glucuronide was systemically detectable in the plasma of 78 out of 80 participants .

Furthermore, due to its enhanced aqueous solubility, the N-glucuronide partitioned effectively into mucosal compartments, being readily detected in rectal fluid, cervicovaginal fluid, and vaginal tissue. This highlights that UGT1A4-mediated N-glucuronidation is not merely a hepatic clearance mechanism, but a systemic biotransformation pathway that actively shapes the mucosal pharmacokinetic profile of Rilpivirine during PrEP therapy.

References

• Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison Antimicrobial Agents and Chemotherapy, National Institutes of Health (NIH) PMC. URL:[Link]

• Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) AIDS Research and Human Retroviruses, National Institutes of Health (NIH) PMC. URL:[Link]

• Evolution of Antiretroviral Drug Rilpivirine and Approach to Oncology International Journal of Molecular Sciences, National Institutes of Health (NIH) PMC. URL:[Link]

Unraveling the N-Glucuronidation of Rilpivirine: A Technical Guide to UGT1A4 and UGT1A1 Mediated Pathways

As the landscape of antiretroviral therapy shifts toward long-acting injectable (LAI) formulations, understanding the precise metabolic fate of these therapeutics in both hepatic and extrahepatic compartments is critical. Rilpivirine (RPV), a diarylpyrimidine non-nucleoside reverse transcriptase inhibitor (NNRTI), exhibits a complex, bimodal metabolic clearance profile[1]. While its oxidative metabolism is well-documented, its Phase II clearance—specifically via uridine diphosphate-glucuronosyltransferases (UGTs)—dictates the pharmacokinetic tail of its long-acting injectable form[1][2].

This whitepaper provides an in-depth mechanistic analysis and self-validating experimental framework for profiling the specific UGT enzymes responsible for RPV glucuronidation, designed for scientists engaged in drug metabolism and pharmacokinetics (DMPK).

The Bimodal Glucuronidation Architecture of Rilpivirine

Unlike drugs that undergo a single, linear clearance pathway, RPV is subject to both direct Phase II conjugation and sequential Phase I/Phase II metabolism. In vitro human liver microsome (HLM) and cDNA-expressed enzyme assays have definitively mapped these parallel pathways[2]:

• Direct N-Glucuronidation (UGT1A4): RPV undergoes direct N-linked glucuronidation on its pyrimidine ring. This reaction is entirely independent of NADPH (the Phase I cofactor), confirming it as a primary Phase II event[2]. The specific isoform responsible for this direct conjugation is UGT1A4 , an enzyme uniquely adapted to handle the N-glucuronidation of tertiary and aromatic amines[2][3].

• Sequential O-Glucuronidation (CYP3A4/5 → UGT1A1): Alternatively, RPV is first oxygenated by CYP3A4 and CYP3A5 into a monomethylhydroxylated metabolite[2]. This intermediate is subsequently O-glucuronidated by UGT1A1 , an isoform known for facilitating alkyl- and aryl-O-glucuronidation[2].

Fig 1: Parallel metabolic pathways of Rilpivirine mediated by CYP and UGT enzymes.

Quantitative Summary of RPV Metabolites and Enzymes

Metabolite	Conjugation Type	Primary Enzyme	Cofactor Dependency	Clinical Detection (HPTN 076)
RPV N-Glucuronide	Direct N-linked (Pyrimidine ring)	UGT1A4	UDPGA only	Plasma, Rectal/Vaginal fluid[1]
Hydroxymethyl-RPV O-Glucuronide	Sequential O-linked	CYP3A4/5 → UGT1A1	NADPH + UDPGA	Plasma[1]

Note: In the HPTN 076 Phase II clinical trial, RPV N-glucuronide was detected in 98% of participants following intramuscular injection of long-acting RPV, highlighting the clinical persistence of this UGT1A4-derived metabolite[1].

Experimental Methodology: Designing a Self-Validating UGT Assay

When profiling UGT1A4 and UGT1A1 activity in vitro, standard microsomal incubation protocols will fail if the biophysical nature of the UGT enzyme is ignored. As a Senior Application Scientist, I must emphasize the causality behind the assay design:

• The Latency Problem (Why we use Alamethicin): UGT enzymes are integral membrane proteins localized on the luminal side of the endoplasmic reticulum (ER)[4]. During the preparation of human liver microsomes (HLM) or recombinant insect cell microsomes, the ER fragments into vesicles that often seal "right-side out." The required cofactor, Uridine 5'-diphosphoglucuronic acid (UDPGA), is highly polar and cannot passively diffuse across this lipid bilayer[5].

• The Solution: We must introduce alamethicin , a pore-forming peptide, to permeabilize the microsomal membrane[4][5]. Without alamethicin, the assay will artificially underestimate UGT1A4 clearance by restricting cofactor access to the active site.

• The Role of Magnesium (MgCl₂): UGTs require divalent cations for optimal structural conformation and UDPGA binding. MgCl₂ (typically 10 mM) is non-negotiable for achieving maximum catalytic velocity (Vmax)[5].

Fig 2: Optimized experimental workflow for recombinant UGT1A4 phenotyping.

Step-by-Step Protocol: Recombinant UGT Phenotyping for RPV

The following methodology details the exact parameters required to isolate and quantify the UGT1A4-mediated N-glucuronidation and the UGT1A1-mediated O-glucuronidation of RPV[2][5][6].

Part A: Reagent Preparation

• Buffer System: Prepare 100 mM Potassium Phosphate buffer (pH 7.4) containing 10 mM MgCl₂. (Note: Tris-HCl can also be used, but phosphate buffer is standard for mixed CYP/UGT assays[2][5]).

• Alamethicin Stock: Prepare alamethicin in ethanol or DMSO. The final concentration in the assay should be 10–50 µg/mg of microsomal protein[5][7].

• Cofactors: Prepare a 20 mM stock of UDPGA in purified water[5]. For the UGT1A1 sequential assay, also prepare an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[2][4].

Part B: Assay Execution (Direct N-Glucuronidation via UGT1A4)

• Permeabilization: In a microcentrifuge tube, combine the buffer, cDNA-expressed recombinant UGT1A4 (final concentration 0.2 mg/mL), and alamethicin. Incubate on ice for 15–30 minutes to allow pore formation[2][5].

• Substrate Addition: Add RPV to achieve a final concentration of 20 µM. Pre-warm the mixture in a shaking water bath at 37°C for 3–5 minutes[2][5].

• Initiation: Initiate the reaction by adding UDPGA to a final concentration of 2–5 mM[5].

• Incubation: Allow the reaction to proceed at 37°C for 60 minutes[2].

• Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile (ACN) containing an appropriate internal standard. Vortex vigorously to precipitate microsomal proteins[5].

• Clarification: Centrifuge at 14,000 rpm for 10 minutes at 4°C. Extract the supernatant for LC-MS/MS analysis[5].

Part C: Assay Execution (Sequential O-Glucuronidation via UGT1A1)

Because UGT1A1 acts on the oxygenated metabolite, the protocol requires a preliminary CYP step.

• Phase I Pre-incubation: Pre-incubate 20 µM RPV with cDNA-expressed CYP3A4 (10 pmol/mL) and an NADPH-regenerating system at 37°C for 30 minutes to generate the hydroxymethyl-RPV intermediate[2][6].

• Phase II Initiation: To this active mixture, add the alamethicin-treated cDNA-expressed UGT1A1 (0.2 mg/mL) and UDPGA.

• Secondary Incubation: Incubate for an additional 60 minutes at 37°C, then terminate with ice-cold ACN as described above[2][6].

Analytical Quantification via LC-MS/MS

To ensure high-fidelity detection of the generated glucuronides, Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) in Selected Reaction Monitoring (SRM) mode is required[2][6].

Because glucuronidation adds a mass of 176 Da (glucuronic acid minus water) to the parent molecule, the mass transitions shift predictably. RPV has a parent mass of approximately 366 Da.

• RPV N-Glucuronide (UGT1A4 product): Detected at a transition of 543 → 367 m/z [6].

• Hydroxymethyl-RPV O-Glucuronide (UGT1A1 product): Detected at a transition of 559 → 383 m/z (accounting for both the +16 Da oxygenation and the +176 Da glucuronidation)[6].

Clinical and Pharmacogenetic Implications

Understanding these specific UGT pathways is not merely an academic exercise; it has profound implications for clinical pharmacokinetics. Both the UGT1A1 and UGT1A4 genes are highly polymorphic[1]. For instance, variants such as UGT1A4*3 can significantly alter the clearance rates of tertiary amines[8].

In the context of the HPTN 076 trial evaluating long-acting injectable RPV for HIV pre-exposure prophylaxis (PrEP), RPV N-glucuronide was detected in the plasma of 98% of participants, as well as in extrahepatic compartments like vaginal and rectal tissues[1]. Because injectable formulations bypass first-pass hepatic metabolism, the systemic and localized tissue expression of UGT1A4 becomes a critical determinant of the drug's terminal half-life and localized tissue efficacy[1][9].

References

• Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076). nih.gov.[Link]

• Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison. nih.gov.[Link]

• Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076). researchgate.net.[Link]

• Glucuronidation of Dihydrotestosterone and trans-Androsterone by Recombinant UDP-Glucuronosyltransferase (UGT) 1A4: Evidence for Multiple UGT1A4 Aglycone Binding Sites. nih.gov.[Link]

• Optimized Assays for Human UDP-Glucuronosyltransferase (UGT) Activities: Altered Alamethicin Concentration and Utility to Screen for UGT Inhibitors. semanticscholar.org.[Link]

• Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison. asm.org.[Link]

• In Vitro Glucuronidation Using Human Liver Microsomes and The Pore-Forming Peptide Alamethicin. researchgate.net.[Link]

• Human UGT1A4 and UGT1A3 Conjugate 25-Hydroxyvitamin D 3 : Metabolite Structure, Kinetics, Inducibility, and Interindividual Variability. oup.com.[Link]

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Rilpivirine N-Glucuronide: Exact Mass Determination, Metabolic Profiling, and LC-MS/MS Methodologies

Executive Summary

Rilpivirine (RPV) is a highly potent, second-generation diarylpyrimidine non-nucleoside reverse transcriptase inhibitor (NNRTI) deployed in the treatment and pre-exposure prophylaxis (PrEP) of HIV-1[1]. With the advent of long-acting intramuscular injectable formulations, understanding the comprehensive pharmacokinetic profile and Phase II metabolic clearance of RPV has become critical for drug development professionals. A primary clearance mechanism involves the direct N-glucuronidation of the parent drug[2].

This technical whitepaper provides an authoritative guide on the molecular weight, exact monoisotopic mass determination, and the High-Resolution Mass Spectrometry (HRMS) methodologies required to isolate, identify, and quantify Rilpivirine N-glucuronide in biological matrices.

Chemical Identity & Exact Mass Fundamentals

The accurate identification of drug metabolites relies heavily on high-resolution exact mass calculations. Rilpivirine free base (C₂₂H₁₈N₆) has a molecular weight of 366.42 g/mol and an exact monoisotopic mass of 366.1593 Da[3].

During Phase II metabolism, a glucuronic acid moiety is conjugated to the molecule. This conjugation involves the addition of C₆H₈O₆ (accounting for the loss of H₂O during the enzymatic reaction). The resulting metabolite, Rilpivirine N-glucuronide, possesses the molecular formula C₂₈H₂₆N₆O₆[4].

The exact monoisotopic mass of RPV N-glucuronide is calculated at 542.1914 Da . In positive electrospray ionization (ESI+), the addition of a proton yields a precursor ion [M+H]⁺ at m/z 543.1987 .

Quantitative Physicochemical Data

Analyte	Molecular Formula	Molecular Weight ( g/mol )	Exact Monoisotopic Mass (Da)	Precursor Ion [M+H]⁺ (m/z)
Rilpivirine (RPV)	C₂₂H₁₈N₆	366.42	366.1593	367.1666
RPV N-glucuronide	C₂₈H₂₆N₆O₆	542.54	542.1914	543.1987
Hydroxymethyl-RPV	C₂₂H₁₈N₆O	382.42	382.1542	383.1615

Metabolic Biotransformation Kinetics

Rilpivirine is cleared through two parallel, competing metabolic pathways: oxidation and glucuronidation[2].

Cytochrome P450 enzymes, predominantly CYP3A4 and CYP3A5 , catalyze the oxidation of the 2,6-dimethylphenyl ring to form hydroxymethyl-RPV[5]. Concurrently, UDP-glucuronosyltransferases (UGTs) facilitate Phase II conjugation. UGT1A4 is the specific isoform responsible for the direct N-glucuronidation of the parent RPV molecule, generating RPV N-glucuronide (often referred to in literature as metabolite M5)[5]. In contrast, UGT1A1 is responsible for the O-glucuronidation of the oxidized hydroxymethyl metabolites[2].

Figure 1: Rilpivirine biotransformation pathways via UGT1A4 and CYP3A4/5 enzymes.

Analytical Methodology: UHPLC-HRMS Workflow

To isolate and quantify RPV N-glucuronide from complex biological matrices (e.g., plasma, cervicovaginal fluid)[2], a robust Ultra-High-Performance Liquid Chromatography-High-Resolution Mass Spectrometry (UHPLC-HRMS) protocol is required.

Figure 2: UHPLC-HRMS analytical workflow for RPV N-glucuronide quantification.

Step-by-Step Experimental Protocol

Step 1: Sample Preparation (Protein Precipitation)

• Causality: Glucuronides are highly polar. Traditional Liquid-Liquid Extraction (LLE) using non-polar organic solvents (e.g., hexane) will partition the N-glucuronide into the discarded aqueous phase, causing severe signal loss. Protein precipitation (PPT) using cold acetonitrile ensures near-total recovery of polar metabolites while effectively crashing out matrix proteins.

• Procedure: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 300 µL of ice-cold acetonitrile spiked with Rilpivirine-d6 (Stable Isotope Labeled Internal Standard). Vortex rigorously for 2 minutes. Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 200 µL of the supernatant to an autosampler vial.

Step 2: Chromatographic Separation

• Causality: A reversed-phase sub-2 µm C18 column is utilized. A shallow gradient is necessary to chromatographically resolve the direct N-glucuronide from isobaric O-glucuronides of hydroxylated RPV, which may share similar precursor masses but require distinct retention times to prevent ion suppression. Formic acid acts as an ion-pairing agent, improving peak shape for the basic pyrimidine groups of RPV[6], while providing protons for ESI+.

• Procedure: Inject 5 µL onto a C18 column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B for 1.0 min, ramp to 95% B over 8.0 min, hold for 2.0 min, re-equilibrate at 5% B for 3.0 min. Flow rate: 0.4 mL/min.

Step 3: HRMS Detection (Q-TOF or Orbitrap)

• Causality: A nominal mass instrument (like a standard triple quadrupole) cannot easily differentiate between the exact mass of RPV N-glucuronide (542.1914 Da) and endogenous matrix interferences. HRMS provides sub-5 ppm mass accuracy, confirming the empirical formula C₂₈H₂₆N₆O₆ without ambiguity.

• Procedure: Operate the mass spectrometer in ESI positive mode. Set the capillary voltage to 3.5 kV, desolvation temperature to 350°C. Monitor the exact mass of the [M+H]⁺ ion at m/z 543.1987.

System Self-Validation & Quality Control

To ensure absolute trustworthiness and eliminate false positives, the analytical batch must be structured as a self-validating system:

• System Suitability Test (SST): Prior to batch acquisition, inject a neat standard of RPV and RPV N-glucuronide. The system is only validated if retention time stability is within ±0.1 min and mass accuracy exhibits <5 ppm error.

• Matrix Blanks & Carryover Monitoring: Inject an extracted blank plasma sample immediately following the Upper Limit of Quantification (ULOQ) standard. If carryover exceeds 20% of the Lower Limit of Quantification (LLOQ) signal, the autosampler needle wash composition (e.g., increasing the ratio of isopropanol/acetonitrile) must be adjusted.

• Stable Isotope Internal Standard (SIL-IS) Normalization: The inclusion of Rilpivirine-d6 corrects for matrix effects (ion suppression or enhancement) during ESI. Because the SIL-IS co-elutes with the analytes and experiences identical ionization conditions, any fluctuation in ionization efficiency is mathematically normalized in the response ratio.

Data Interpretation & Mechanistic Causality

The definitive structural confirmation of RPV N-glucuronide hinges on the combination of exact mass and fragmentation pattern.

During MS/MS fragmentation, the neutral loss of 176.0321 Da (corresponding to the cleaved glucuronic acid moiety, C₆H₈O₆) is the universal hallmark of a glucuronide conjugate. Because UGT1A4 directly conjugates the glucuronic acid to the nitrogen of the parent drug, the resulting MS/MS spectra will yield an intact RPV core product ion at m/z 367.1666 .

If the molecule were an O-glucuronide of a hydroxylated metabolite (mediated by UGT1A1), the neutral loss of 176 Da would instead yield a core product ion at m/z 383.1615 (hydroxymethyl-RPV)[5]. This mechanistic distinction in fragmentation is exactly why HRMS, combined with targeted MS/MS, is the gold standard for elucidating Rilpivirine's metabolic fate.

References

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The Pharmacokinetics of Rilpivirine N-Glucuronide in Human Plasma: A Technical Guide for Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the pharmacokinetics of rilpivirine N-glucuronide, a significant metabolite of the non-nucleoside reverse transcriptase inhibitor (NNRTI) rilpivirine. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of pharmacology, drug metabolism, and bioanalysis.

Introduction: The Significance of Rilpivirine and its Metabolism

Rilpivirine is a potent antiretroviral agent widely used in the treatment of HIV-1 infection.[1][2] Its efficacy is intrinsically linked to its pharmacokinetic profile, which is primarily governed by hepatic metabolism. The major metabolic pathway for rilpivirine involves oxidative metabolism mediated by the cytochrome P450 (CYP) 3A4 enzyme.[3] However, a secondary and important route of elimination is direct N-glucuronidation, a phase II metabolic reaction catalyzed by UDP-glucuronosyltransferase 1A4 (UGT1A4).[4] This process leads to the formation of rilpivirine N-glucuronide. Understanding the formation, distribution, and elimination of this metabolite is crucial for a complete characterization of rilpivirine's disposition in the human body and for assessing its potential for drug-drug interactions and inter-individual variability in patient response.

The Metabolic Pathway: Formation of Rilpivirine N-Glucuronide

The biotransformation of rilpivirine is a multi-step process involving both phase I and phase II metabolic enzymes.

Phase I Metabolism: The Role of CYP3A4

The initial and primary metabolic route for rilpivirine is oxidation, predominantly carried out by CYP3A4. This results in the formation of several hydroxylated metabolites. These oxidative metabolites can then undergo further phase II conjugation reactions.

Phase II Metabolism: Direct and Indirect Glucuronidation

Glucuronidation is a key phase II metabolic pathway that enhances the water solubility of drugs and facilitates their excretion. Rilpivirine undergoes both direct and indirect glucuronidation.

• Direct N-Glucuronidation: UGT1A4 directly conjugates a glucuronic acid moiety to a nitrogen atom on the pyrimidine ring of the parent rilpivirine molecule, forming rilpivirine N-glucuronide.[4]

• Indirect O-Glucuronidation: The hydroxylated metabolites formed by CYP3A4 can be further conjugated with glucuronic acid, a reaction primarily catalyzed by UGT1A1.

The following diagram illustrates the primary metabolic pathways of rilpivirine.

Caption: Metabolic pathways of rilpivirine.

Pharmacokinetics of Rilpivirine and its N-Glucuronide Metabolite

A thorough understanding of the pharmacokinetic profiles of both the parent drug and its metabolites is essential for optimizing dosing regimens and ensuring patient safety.

Pharmacokinetics of Rilpivirine

The pharmacokinetic parameters of rilpivirine have been well-characterized for both oral and long-acting injectable formulations.

Parameter	Oral Formulation (25 mg once daily)	Long-Acting Injectable (600 mg monthly)
Tmax (hours)	3-4	Median of 3-4 days
Cmax (ng/mL)	204 ± 76	120
AUC (ng.h/mL)	2589 ± 869	67703
Half-life (hours)	~45-50	~13 to 28 weeks

Data compiled from various sources.[3][5][6]

Pharmacokinetics of Rilpivirine N-Glucuronide

While rilpivirine N-glucuronide has been identified as a metabolite in human plasma, as well as in rectal fluid, cervicovaginal fluid, and vaginal tissue, specific pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life in human plasma are not yet well-documented in publicly available literature.[4] The detection of this metabolite in various biological matrices suggests systemic exposure.

Knowledge Gap and Future Research: The lack of quantitative pharmacokinetic data for rilpivirine N-glucuronide represents a significant knowledge gap. Future clinical pharmacology studies should aim to quantify the plasma concentrations of this metabolite over time to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile. This information is critical for a comprehensive understanding of rilpivirine's disposition and for evaluating the potential clinical relevance of this metabolic pathway.

The following diagram outlines a typical workflow for a clinical pharmacokinetic study designed to characterize both the parent drug and its metabolite.

Caption: Workflow for a clinical pharmacokinetic study.

Bioanalytical Methodology for the Quantification of Rilpivirine and Rilpivirine N-Glucuronide in Human Plasma

A robust and validated bioanalytical method is paramount for the accurate quantification of rilpivirine and its N-glucuronide metabolite in clinical samples. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its high sensitivity, selectivity, and specificity.

Proposed Method for Simultaneous Quantification

The following is a proposed step-by-step protocol for the simultaneous quantification of rilpivirine and rilpivirine N-glucuronide in human plasma, adapted from established methods for the parent drug.[7][8][9][10]

4.1.1. Materials and Reagents

• Rilpivirine and rilpivirine N-glucuronide reference standards

• Stable isotope-labeled internal standards (e.g., rilpivirine-d6)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid

• Human plasma (drug-free)

4.1.2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma (calibration standard, quality control sample, or unknown sample) into a microcentrifuge tube.

• Add 300 µL of acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

4.1.3. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system capable of delivering accurate gradients.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analytes from endogenous plasma components.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and internal standard.

4.1.4. Method Validation

The method must be fully validated according to regulatory guidelines (e.g., FDA, EMA) for selectivity, sensitivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

The following diagram illustrates the bioanalytical workflow.

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Meandrous Route of Rilpivirine in the Search for the Miraculous Drug to Treat HIV Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. liverpool-hiv-hep.s3.amazonaws.com [liverpool-hiv-hep.s3.amazonaws.com]
• 4. Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safety, efficacy, and pharmacokinetics of rilpivirine: systematic review with an emphasis on resource-limited settings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. liverpool-hiv-hep.s3.amazonaws.com [liverpool-hiv-hep.s3.amazonaws.com]
• 7. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reliable LC-MS/MS assay for the estimation of rilpivirine in human plasma: application to a bioequivalence study and incurred sample reanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Mechanistic Elucidation of Rilpivirine N-Glucuronidation in Human Hepatocytes: A Technical Guide

Executive Summary

Rilpivirine (RPV) is a highly potent, second-generation diarylpyrimidine non-nucleoside reverse transcriptase inhibitor (NNRTI) utilized globally in the management of HIV-1 1. While the primary hepatic clearance mechanism of RPV relies on cytochrome P450 (CYP)-mediated oxidation, Phase II conjugation—specifically glucuronidation—plays an equally critical role in its biotransformation and elimination 2. This whitepaper provides a comprehensive mechanistic analysis of RPV N-glucuronide formation in human hepatocytes. It elucidates the specific UDP-glucuronosyltransferase (UGT) enzymes involved, establishes self-validating analytical methodologies required for in vitro quantification, and explores the clinical implications of this metabolic pathway.

The Biotransformation Architecture of Rilpivirine

In human hepatocytes, RPV undergoes a bifurcated metabolic process involving parallel Phase I and Phase II enzymatic pathways 2.

• Phase I (Oxidative Metabolism): RPV is predominantly oxidized by CYP3A4 and, to a lesser extent, CYP3A5 1. This yields four primary oxygenated metabolites (M1–M4), which result from the mono- or di-oxygenation of the 2,6-dimethylphenyl ring or its constituent methyl groups 3.

• Phase II (Glucuronidation): Glucuronidation of RPV is not a singular event; it occurs via two distinct, parallel pathways:

  • Sequential O-Glucuronidation: The hydroxylated metabolites generated by CYP3A4/5 are subsequently conjugated by UGT1A1 to form O-linked RPV glucuronides (M6, M7) 2.

  • Direct N-Glucuronidation: The parent RPV molecule undergoes direct conjugation with glucuronic acid to form RPV N-glucuronide (M5) 2. This direct conjugation reaction is uniquely and primarily catalyzed by UGT1A4 4.

The distinction between the O-glucuronidation of Phase I metabolites and the direct N-glucuronidation of the parent drug is a critical pharmacokinetic parameter, as it dictates the drug's susceptibility to distinct drug-drug interactions (DDIs) and pharmacogenomic variations 4.

Fig 1: Mechanistic pathways of Rilpivirine Phase I and Phase II metabolism in human hepatocytes.

Quantitative Data & Metabolic Profiling

To establish a clear comparative baseline for analytical screening, the following table summarizes the primary enzymes, reaction types, specific metabolites formed, and their corresponding mass transitions during RPV hepatic biotransformation 3, [[2]]().

Enzyme	Reaction Type	Substrate	Primary Metabolite Formed	Mass Transition (Q1 → Q3)
CYP3A4 / CYP3A5	Oxidation	Rilpivirine (Parent)	Mono/Di-hydroxylated RPV (M1-M4)	383 → 222 m/z ; 399 → 183 m/z
UGT1A4	Direct N-Glucuronidation	Rilpivirine (Parent)	RPV N-Glucuronide (M5)	543 → 367 m/z
UGT1A1	O-Glucuronidation	Hydroxylated RPV (M1-M4)	RPV O-Glucuronides (M6, M7)	559 → 383 m/z ; 575 → 399 m/z

(Note: Mass transitions are derived from targeted UHPLC-MS/MS screening parameters executed in positive ionization mode 3.)

Experimental Methodologies: In Vitro Hepatocyte & Microsomal Assays

Investigating UGT1A4-mediated N-glucuronidation requires a highly controlled, self-validating in vitro system. The following protocol utilizes Human Liver Microsomes (HLM) and recombinant UGT enzymes to isolate and quantify RPV N-glucuronide formation 2.

Protocol: Self-Validating UGT1A4 Kinetic Assay

Expertise & Causality Note: Unlike CYP enzymes, UGTs are localized on the luminal side of the endoplasmic reticulum (ER). To ensure accurate kinetic data, the ER membrane must be permeabilized. Failure to do so results in artificially low clearance rates due to restricted access of the highly polar cofactor (UDPGA) to the enzyme active site.

Step 1: Microsome Preparation & Permeabilization

• Suspend pooled HLMs (or cDNA-expressed UGT1A4) in 50 mM Tris-HCl buffer (pH 7.5) containing 10 mM MgCl2.

  • Causality: MgCl2 is an essential divalent cation that neutralizes the negative charges on UDPGA, stabilizing the UGT-UDPGA transition state.

• Add Alamethicin (50 µg/mg protein) and incubate on ice for 15 minutes.

  • Causality: Alamethicin is a pore-forming peptide that permeabilizes the microsomal vesicles, granting UDPGA unrestricted access to the luminal UGT active sites.

Step 2: Substrate Incubation (The Self-Validating Step)

• Aliquot the permeabilized mixture into reaction tubes. Include a Zero-Time Point (T0) control and a Minus-UDPGA control.

  • Validation: The Minus-UDPGA control ensures that any observed mass shift is strictly dependent on glucuronidation, ruling out artifactual adducts. The T0 control establishes the absolute baseline parent drug concentration.

• Add RPV (varying concentrations from 0.1 µM to 50 µM to determine Km and Vmax). Pre-incubate at 37°C for 5 minutes.

Step 3: Reaction Initiation

• Initiate the reaction by adding Uridine 5'-diphospho-glucuronic acid (UDPGA) to a final concentration of 5 mM. Incubate at 37°C for 30–60 minutes.

Step 4: Reaction Quenching & Extraction

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile (ACN) containing an internal standard (e.g., stable isotope-labeled RPV-d5).

  • Causality: Ice-cold ACN instantaneously denatures the UGT enzymes, halting the reaction precisely at the target time point, while simultaneously precipitating microsomal proteins for a cleaner downstream extraction.

• Centrifuge at 14,000 × g for 10 minutes to pellet the proteins. Extract the supernatant.

Step 5: UHPLC-MS/MS Quantification

• Analyze the supernatant using Selected Reaction Monitoring (SRM) in positive ionization mode.

  • Causality: RPV N-glucuronide is quantified using the specific fragment transition of 543 → 367 m/z 3. This distinguishes the direct N-glucuronide from the O-glucuronides of the hydroxylated metabolites (which appear at 559 m/z or 575 m/z) 3.

Fig 2: Self-validating in vitro workflow for quantifying UGT-mediated RPV N-glucuronidation.

Pharmacological and Clinical Implications

Understanding the direct N-glucuronidation of RPV by UGT1A4 has profound implications for modern antiretroviral therapy, particularly concerning long-acting formulations and pharmacogenomics.

• Administration Routes & Extrahepatic Metabolism: The HIV Prevention Trials Network Study 076 (HPTN 076) demonstrated that even when RPV is administered as a long-acting intramuscular injection—effectively bypassing first-pass hepatic metabolism—RPV N-glucuronide is still readily detectable in systemic plasma, rectal fluid, and cervicovaginal tissues 3. This indicates that systemic and extrahepatic UGT1A4 activity continuously contributes to the drug's clearance profile [[3]]().

• Pharmacogenomic Safety Nets: The genes encoding both CYP3A4/5 and UGT1A1/1A4 are highly polymorphic 3. While clinical population pharmacokinetics studies have shown minimal overall impact of isolated genetic variances on clearance 4, the dual-pathway nature of RPV metabolism (CYP oxidation + UGT glucuronidation) provides a "metabolic safety net." If a patient possesses a loss-of-function mutation in CYP3A4, UGT1A4-mediated direct N-glucuronidation can partially compensate, preventing severe drug accumulation and associated toxicities 4.

Sources

• 1. mdpi.com [mdpi.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacogenomics of Antiretroviral Drug Metabolism and Transport - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: In Vitro UGT Enzyme Assay Protocol for Rilpivirine Metabolism

Introduction & Mechanistic Background

Rilpivirine (RPV) is a highly potent diarylpyrimidine non-nucleoside reverse transcriptase inhibitor (NNRTI) utilized globally for the treatment and pre-exposure prophylaxis (PrEP) of HIV-1[1]. While the primary clearance mechanism of RPV relies on CYP3A4 and CYP3A5-mediated oxidation, Phase II conjugation via uridine diphosphate-glucuronosyltransferases (UGTs) is a critical component of its complete biotransformation[1][2].

In vitro studies utilizing human liver microsomes (HLM) and recombinant cDNA-expressed enzymes have elucidated that RPV undergoes direct N-glucuronidation primarily by UGT1A4 . Furthermore, its primary Phase I monomethylhydroxylated metabolite (M2) is subsequently O-glucuronidated by UGT1A1 [2]. Accurately profiling this UGT-mediated clearance in vitro requires specialized biochemical interventions to overcome the structural latency of microsomal preparations[3].

Figure 1: Phase I and Phase II biotransformation pathways of rilpivirine via CYP and UGT enzymes.

Experimental Design and Causality

A robust UGT assay is not merely a mixture of reagents; it is a carefully balanced thermodynamic and kinetic system. To ensure data trustworthiness, the causality behind each protocol parameter must be understood:

• Overcoming ER Latency (Alamethicin): UGT active sites are localized on the luminal (interior) side of the endoplasmic reticulum (ER). In intact microsomes, the lipid bilayer restricts the access of the highly polar cofactor, uridine 5'-diphospho-α-D-glucuronic acid (UDPGA)[3][4]. Alamethicin is a pore-forming peptide antibiotic that permeabilizes the microsomal membrane. Without it, in vitro assays severely underestimate intrinsic clearance. We utilize an optimal activation concentration of 10–25 µg alamethicin per mg of microsomal protein to maximize UDPGA access without denaturing the UGT enzymes[5].

• Cofactor Binding (MgCl₂): UGT enzymes require divalent cations to neutralize the negative charges on the phosphate groups of UDPGA. The inclusion of 5 mM MgCl₂ is critical to facilitate the binding of UDPGA to the UGT active site, thereby maximizing the Vmax​ of the reaction[3][6].

• Buffer Selection: A 100 mM Tris-HCl buffer (pH 7.5 at 37°C) is preferred over phosphate buffers for RPV, as phosphate can occasionally precipitate with magnesium or interfere with downstream LC-MS/MS ionization if not adequately desalted[6].

Quantitative Assay Parameters

Table 1: Key Metabolic Parameters of Rilpivirine

Parameter	Description
Target Compound	Rilpivirine (RPV)
Primary Phase I Enzymes	CYP3A4, CYP3A5
Primary Phase II Enzymes	UGT1A4 (Parent), UGT1A1 (M2 Metabolite)
Major Conjugate Detected	RPV N-glucuronide

Table 2: Optimized In Vitro UGT Assay Reaction Conditions

Reagent / Condition	Optimized Target Value	Rationale
Buffer System	100 mM Tris-HCl (pH 7.5)	Maintains physiological pH; avoids Mg²⁺ precipitation.
Protein Concentration	0.25 – 0.5 mg/mL	Ensures linear product formation over time.
Alamethicin	25 µg/mg protein	Permeabilizes ER to allow UDPGA access[4].
MgCl₂	5 mM	Facilitates UDPGA binding to the active site[3].
UDPGA (Cofactor)	5 mM (Final)	Drives the glucuronidation reaction forward[6].
Incubation Temp	37°C	Simulates physiological human body temperature.
Quenching Agent	Ice-cold Acetonitrile	Denatures proteins instantly to halt the reaction.

Step-by-Step Protocol: Rilpivirine UGT Assay

This protocol provides a self-validating methodology for assessing the N-glucuronidation of RPV by UGT1A4 in human liver microsomes (HLM) or recombinant UGTs (rUGT).

Figure 2: Step-by-step experimental workflow for the in vitro UGT glucuronidation assay.

Phase 1: Reagent and Self-Validating Control Preparation

To ensure the assay is a self-validating system, prepare the following parallel control reactions:

• Negative Control (No Cofactor): Omit UDPGA and replace with an equal volume of buffer. This validates that the observed depletion of RPV is strictly UGT-dependent[7].

• Positive Control: Run a parallel incubation using a known UGT1A4 substrate (e.g., trifluoperazine) to confirm the specific activity of the microsomal batch[4].

Phase 2: Microsomal Activation (Pore Formation)

• Thaw HLM or rUGT1A4 aliquots rapidly at 37°C, then immediately place them on ice[3].

• Prepare the Enzyme Premix : Combine 100 mM Tris-HCl buffer (pH 7.5), 5 mM MgCl₂, and the microsomal protein (final concentration 0.5 mg/mL).

• Add alamethicin (dissolved in ethanol or DMSO) to achieve a ratio of 25 µg per mg of microsomal protein.

• Incubate the Enzyme Premix on ice for 15 minutes. Critical Step: This allows alamethicin to insert into the lipid bilayer and form pores without degrading the UGT enzymes[4].

Phase 3: Reaction Assembly and Initiation

• Aliquot 180 µL of the activated Enzyme Premix into 96-well incubation plates or Eppendorf tubes.

• Add 10 µL of RPV working solution (dissolved in DMSO). Ensure the final organic solvent concentration in the assay does not exceed 1% (v/v) to prevent enzyme inhibition.

• Pre-warm the reaction mixture in a shaking water bath at 37°C for 5 minutes to establish thermal equilibrium.

• Initiate the reaction by adding 10 µL of pre-warmed 100 mM UDPGA stock (yielding a final UDPGA concentration of 5 mM)[6].

Phase 4: Incubation and Termination

• Incubate the samples at 37°C with gentle agitation. For initial rate condition profiling, extract samples at multiple time points (e.g., 0, 15, 30, 45, and 60 minutes).

• Terminate the reaction by adding 200 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard (e.g., RPV-d4). The 1:1 organic-to-aqueous ratio instantly precipitates the microsomal proteins and halts enzymatic turnover.

Phase 5: Sample Processing for LC-MS/MS

• Vortex the quenched samples vigorously for 2 minutes.

• Centrifuge at 15,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer the clear supernatant to LC vials for UHPLC-MS/MS analysis to quantify the formation of RPV N-glucuronide[2].

References

• Title: Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) Source: nih.gov URL: [Link]

• Title: Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison Source: asm.org URL: [Link]

• Title: Optimized assays for human UDP-glucuronosyltransferase (UGT) activities: altered alamethicin concentration and utility to screen for UGT inhibitors Source: nih.gov URL: [Link]

• Title: UGT Inhibition Studies in the Presence or Absence of Alamethicin: Evaluation of UGT1A1 and UGT2B7 Source: xenotech.com URL: [Link]

Sources

• 1. Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. xenotech.com [xenotech.com]
• 5. Optimized assays for human UDP-glucuronosyltransferase (UGT) activities: altered alamethicin concentration and utility to screen for UGT inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. assaygenie.com [assaygenie.com]

Technical Notes & Optimization

Optimizing mobile phase gradients for rilpivirine N-glucuronide retention

Welcome to the Technical Support Center for LC-MS/MS Bioanalysis. This guide is specifically designed for analytical scientists and drug metabolism and pharmacokinetics (DMPK) researchers working on the optimization of mobile phase gradients for the retention and resolution of rilpivirine (RPV) and its highly polar N-glucuronide metabolite.

Mechanistic Overview: Rilpivirine Glucuronidation

Rilpivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) extensively metabolized in the liver. While cytochrome P450 (CYP3A4) drives its hydroxylation, UDP-glucuronosyltransferases (specifically UGT1A4) catalyze the direct N-linked glucuronidation of the parent drug to form RPV N-glucuronide (M5) [1]. Understanding this pathway is critical because the addition of the glucuronic acid moiety drastically shifts the molecule's polarity, requiring specialized chromatographic strategies to retain it on standard reversed-phase columns.

Fig 1: Rilpivirine biotransformation pathway highlighting N- and O-linked glucuronidation.

Troubleshooting Guides & FAQs

Q1: Why is rilpivirine N-glucuronide eluting in the void volume (poor retention) on my C18 column? Causality: Glucuronidation adds a highly polar, ionizable carboxylic acid group (pKa ~3.0) to the lipophilic rilpivirine molecule. If your mobile phase pH is neutral or your initial organic concentration is too high, the glucuronide remains ionized and highly hydrophilic, causing it to wash through the column unretained. Solution:

• Lower Initial Organic: Start your gradient at 5% to 10% Mobile Phase B.

• Acidify the Mobile Phase: Add 0.1% to 0.5% Formic Acid or Acetic Acid to both aqueous (A) and organic (B) mobile phases [1]. This drives the pH below the pKa of the glucuronic acid moiety, keeping it protonated (un-ionized). This increases its hydrophobicity and forces it to partition into the C18 stationary phase.

Q2: I am detecting parent rilpivirine (m/z 367) at the exact same retention time as the N-glucuronide. Is this a co-eluting metabolite? Causality: This is a classic case of in-source fragmentation . Glucuronides are thermally and electrically labile. Within the Electrospray Ionization (ESI) source, the N-glucuronide (m/z 543) readily cleaves its glucuronic acid moiety before reaching the first quadrupole, yielding the parent drug mass (m/z 367) [2]. Solution (Self-Validating Protocol): Chromatographic baseline separation is mandatory. You cannot rely on mass resolution alone. By optimizing the gradient to ensure the N-glucuronide elutes significantly earlier (e.g., 5.74 min) than the parent RPV (e.g., 6.48 min), you validate that any m/z 367 signal at 5.74 min is purely an artifact of in-source fragmentation and will not artificially inflate your parent drug quantification [1].

Q3: How do I resolve the direct N-glucuronide (M5) from the O-glucuronides of hydroxylated RPV (M6/M7)? Causality: Because these metabolites share similar structural backbones and polarities, steep ballistic gradients will cause them to co-elute. Solution: Implement a shallow, multi-step gradient. Instead of ramping from 10% to 90% B in 3 minutes, hold the gradient at a shallow slope (e.g., 10% to 55% B over 7 minutes) [1]. This leverages micro-differences in their partition coefficients.

Fig 2: Logical workflow for optimizing LC gradients to retain labile glucuronide metabolites.

Quantitative Data & Gradient Parameters

To successfully separate RPV from its N-glucuronide and oxygenated metabolites, utilize the optimized parameters detailed below, which have been validated on sub-5 µm C18 stationary phases [1].

Table 1: LC-MS/MS MRM Transitions and Optimized Retention Times

Analyte	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Retention Time (min)
Rilpivirine (RPV)	367.0	195.0	6.48
RPV N-glucuronide (M5)	543.0	367.0	5.74
Monohydroxylated RPV (M1/M2)	383.0	222.0	5.51 – 5.66
O-glucuronide (M6)	559.0	383.0	5.90

Table 2: Optimized Multistep Gradient Profile Column: Polaris C18-A (5 μm, 100 × 2.0 mm) or equivalent. Flow rate: 0.4 mL/min.

Time (min)	Mobile Phase A (%) (Water + 0.1% Formic Acid)	Mobile Phase B (%) (Acetonitrile + 0.1% Formic Acid)	Elution Phase
0.0 – 1.0	90	10	Isocratic Hold (Focusing)
1.0 – 8.0	90 → 45	10 → 55	Shallow Analytical Gradient
8.0 – 8.3	0	100	Column Wash
8.3 – 10.0	90	10	Re-equilibration

Step-by-Step Experimental Protocol

Extraction and LC-MS/MS Preparation for RPV N-Glucuronide

• Enzymatic Quenching: To 100 µL of your in vitro microsomal/UGT assay (or plasma sample), immediately add 100 µL of ice-cold acetonitrile. Rationale: This instantly precipitates proteins and halts UGT1A4 enzymatic activity, locking the metabolite profile.

• Incubation & Centrifugation: Incubate the quenched samples on ice for 10 minutes. Centrifuge at 10,000 × g for 10 minutes at 4°C to firmly pellet the precipitated proteins.

• Supernatant Concentration: Carefully transfer the supernatant to a clean vial and dry completely under a vacuum concentrator (SpeedVac). Rationale: Glucuronides are often formed in low abundances; drying concentrates the analyte for improved signal-to-noise (S/N) ratios.

• Reconstitution (Critical Step): Reconstitute the dried extract in 100 µL of Mobile Phase A (Water with 0.1% formic acid) or a 90:10 A:B mixture. Rationale: Reconstituting in high organic solvent will cause the polar N-glucuronide to breakthrough the column immediately upon injection (solvent effect). Matching the initial gradient conditions ensures tight peak focusing.

• Analysis: Inject 1 to 5 µL into the LC-MS/MS system utilizing the gradient profile outlined in Table 2.

References

• Title: Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison Source: Antimicrobial Agents and Chemotherapy (via National Center for Biotechnology Information / PMC) URL: [Link]

• Title: Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV Source: Journal of Mass Spectrometry (via PubMed) URL: [Link]

Addressing stability issues of rilpivirine N-glucuronide in biological matrices

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with rilpivirine (RPV) and its metabolites. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the bioanalytical stability of rilpivirine N-glucuronide (RPV-N-Gluc) in biological matrices. As a Senior Application Scientist, my goal is to provide not just protocols, but the scientific rationale needed to build robust and reliable bioanalytical methods.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the stability of rilpivirine N-glucuronide.

Q1: What is rilpivirine N-glucuronide and why is its stability a concern?

Rilpivirine N-glucuronide is a major metabolite of rilpivirine, a non-nucleoside reverse transcriptase inhibitor used to treat HIV-1.[1][2] It is formed by the conjugation of glucuronic acid to a nitrogen atom on the rilpivirine molecule, a reaction primarily catalyzed by the enzyme UGT1A4.[1][3] This metabolite has been detected in various biological fluids, including plasma and cervicovaginal fluid.[2][4]

The stability of any drug metabolite is a critical concern during bioanalysis to ensure accurate quantification.[5][6] N-glucuronides, as a class, can be susceptible to degradation ex vivo (after sample collection), which can lead to an underestimation of the metabolite concentration and a corresponding, artificial increase in the parent drug concentration.[7][8] This degradation can be driven by two primary mechanisms: enzymatic hydrolysis and pH-dependent chemical hydrolysis.[9][10]

Q2: What are the primary factors that cause rilpivirine N-glucuronide to degrade in a biological sample?

The degradation of RPV-N-Gluc in matrices like plasma or urine is primarily influenced by:

• Enzymatic Hydrolysis: The presence of endogenous β-glucuronidase enzymes can cleave the glucuronide moiety, converting the metabolite back to the parent drug, rilpivirine.[9]

• pH-Dependent Chemical Hydrolysis: N-glucuronides can be chemically labile, and their stability is often highly dependent on the pH of the matrix.[11][12] Some N-glucuronides are known to be unstable in acidic conditions (acid-labile), while others may degrade under neutral or alkaline conditions.[11][12][13] The specific pH sensitivity for RPV-N-Gluc must be determined experimentally.

• Temperature: Higher temperatures accelerate both enzymatic activity and chemical degradation. Therefore, immediate cooling and frozen storage are critical.[9]

Q3: Are there general best practices for preventing the degradation of glucuronide metabolites?

Yes. To ensure the accurate measurement of any glucuronide, including RPV-N-Gluc, it is crucial to minimize degradation from the moment of sample collection.[9] Key preventative strategies include:

• Immediate Cooling: Place blood collection tubes on ice immediately after drawing.

• Prompt Processing: Separate plasma or serum by centrifugation in a refrigerated centrifuge as soon as possible.

• Low-Temperature Storage: Store all processed samples at -80°C to minimize both enzymatic and chemical degradation rates.[9][13]

• pH Adjustment: The most critical step for labile glucuronides is to adjust the matrix pH to a range where the metabolite is most stable. This often involves the addition of a stabilizing acidic or basic buffer immediately after plasma separation.[9][13]

Troubleshooting & In-Depth Experimental Guides

This section provides detailed, problem-oriented guidance for specific issues you may encounter during your experiments.

Problem 1: Inconsistent or low recovery of RPV-N-Gluc in plasma samples.

Q: My assay shows high variability and lower-than-expected concentrations of RPV-N-Gluc. I suspect it's degrading, but I'm already storing samples at -80°C. What's going wrong?

This is a classic sign of analyte instability during sample collection and processing, before the sample is frozen. While -80°C storage is excellent for long-term stability, it cannot reverse degradation that has already occurred. The period between blood collection and freezing is the most vulnerable window.

The likely culprit is a combination of enzymatic degradation and pH-dependent hydrolysis. N-glucuronides of different drugs show varied pH stability profiles. For example, cotinine N-glucuronide is stabilized under basic conditions (pH 7.9)[13], whereas the N-glucuronide of benzidine is highly unstable at acidic pH 5.3 but stable at pH 7.4.[11] Therefore, you must empirically determine the optimal pH for RPV-N-Gluc.

Causality & Recommended Solution: Implement a pH Stabilization Protocol

The core of the issue is that the physiological pH of blood (~7.4) may not be optimal for RPV-N-Gluc stability. You must actively modify the sample matrix to "inactivate" degradative processes.

This workflow is a self-validating system to identify and implement the correct stabilization procedure as part of your bioanalytical method development.[14][15]

Caption: Recommended workflow for stability testing and protocol implementation.

Detailed Protocol: Sample Stabilization

• Blood Collection: Collect whole blood in tubes containing K2EDTA and immediately place them in an ice bath.

• Plasma Separation: Within 30 minutes of collection, centrifuge the blood at approximately 1500 x g for 10 minutes at 4°C.

• Stabilization: Immediately transfer the resulting plasma into pre-labeled polypropylene tubes that contain a pre-aliquoted volume of the optimal stabilizing buffer determined from your screening experiment. A common starting point is a 1:20 ratio of buffer to plasma (e.g., 50 µL of 1M buffer for every 950 µL of plasma).

• Mixing & Storage: Gently vortex the tube to ensure complete mixing and immediately freeze at -80°C pending analysis.

Problem 2: Assay fails during validation for freeze-thaw or bench-top stability.

Q: Even with a pH-adjusted matrix, my RPV-N-Gluc concentrations are decreasing after three freeze-thaw cycles or after sitting on the bench for 4 hours. How can I improve this?

This indicates that while your primary stabilization approach (pH adjustment) is helping, it may not be sufficient to completely halt all degradation pathways under stress conditions like thawing or room temperature exposure.

Causality & Recommended Solution: Re-evaluate and Optimize

• Incomplete pH Control: Ensure the buffering capacity of your chosen stabilizer is sufficient to hold the pH constant through freeze-thaw cycles. Consider slightly increasing the concentration of your buffer.

• Residual Enzymatic Activity: While extreme pH can inhibit β-glucuronidase, some activity might persist, especially if the pH is not far from neutral. Similarly, while low temperature slows enzymes, it doesn't stop them completely. The cumulative effect over several hours on the bench-top can be significant.

• Analyte Adsorption: Repeated freeze-thaw cycles can sometimes promote non-specific binding of analytes to container walls.

Troubleshooting Steps:

• Confirm Matrix pH: After adding your stabilizer and after a freeze-thaw cycle, measure the pH of a test aliquot to confirm it remains in the target range.

• Consider Enzyme Inhibitors: If pH adjustment alone is insufficient, consider adding a β-glucuronidase inhibitor to your stabilizing solution. This provides a secondary, more targeted mechanism of protection.

• Minimize Bench Time: Reinforce strict laboratory practices to minimize the time stabilized samples spend at room temperature. Process samples in smaller batches on ice.

Data Summary Tables

For robust method development, systematically document your stability findings.

Table 1: Factors Affecting Rilpivirine N-Glucuronide Stability

Parameter	Potential Impact on RPV-N-Gluc	Recommended Mitigation Strategy
Temperature	High temperature increases degradation rates.	Process samples on ice; store long-term at -80°C.[9]
pH	Non-optimal pH causes chemical hydrolysis.	Empirically determine and buffer samples to the most stable pH.[11][13]
Enzymes	β-glucuronidase cleaves the metabolite.	Adjust pH to inhibit enzyme activity; use specific inhibitors if needed.[9]
Time	Longer exposure to suboptimal conditions increases degradation.	Process and freeze samples as rapidly as possible after collection.
Freeze/Thaw	Cycles can accelerate degradation or cause analyte loss.	Perform and pass freeze-thaw stability tests during validation.[14][15]

Table 2: Comparison of Glucuronide Conjugate General Stability Characteristics

Glucuronide Type	Linkage	General Stability Concern	Common Stabilization Approach
Acyl-Glucuronide	Ester	Highly unstable; prone to hydrolysis and acyl migration.[9][16][17]	Acidification (e.g., pH 2.5-4.0) is typically required.[9]
O-Glucuronide	Ether	Generally more stable chemically but susceptible to enzymatic cleavage.[9]	Temperature control is key; pH adjustment may not be required.[13]
N-Glucuronide	N-C	Stability is highly variable and compound-specific; can be acid-labile.[11][12][13]	Must be empirically determined; test both acidic and basic conditions.

Visualizing the Degradation Pathway

Understanding the potential biotransformation and degradation pathways is key to troubleshooting.

Caption: Potential degradation of RPV-N-Glucuronide back to the parent drug.

References

• Ovid. (n.d.). Evaluation of glucuronide metabolite stability in dried blood spots.
• Woolf, E. (2007). Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples. PMC.
• Smith, P. C., Hasegawa, J., Langendijk, P. N., & Benet, L. Z. (1985). Stability of acyl glucuronides in blood, plasma, and urine: studies with zomepirac. Drug Metabolism and Disposition, 13, 110-112.
• ResearchGate. (n.d.). Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples.
• PMC. (n.d.). New Perspectives on Acyl Glucuronide Risk Assessment in Drug Discovery: Investigation of In vitro Stability, In situ Reactivity, and Bioactivation.
• Taylor & Francis Online. (n.d.). The influence of physicochemical properties on the reactivity and stability of acyl glucuronides.
• ACS Publications. (n.d.). A New Rapid In Vitro Assay for Assessing Reactivity of Acyl Glucuronides.
• BenchChem. (n.d.). Technical Support Center: Preventing Enzymatic Degradation of Glucuronides.
• Ciotti, M., Lakshmi, V. M., Basu, N., Davis, B. B., Owens, I. S., & Zenser, T. V. (1999). Glucuronidation of benzidine and its metabolites by cDNA-expressed human UDP-glucuronosyltransferases and pH stability of glucuronides. Carcinogenesis, 20, 1963-1969.
• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation.
• BioPharma Services. (2022). Bioanalytical Method Validation: Metabolite Considerations.
• ICH. (2019). ICH HARMONISED GUIDELINE for BIOANALYTICAL METHOD VALIDATION M10 (Draft version).
• Seneviratne, H. K., Lade, J. M., Guro, F. M., Guffey, M. B., Olejniczak, M. J., & Bumpus, N. N. (2018). Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison. PMC.
• Trontelj, J. (n.d.). Quantification of Glucuronide Metabolites in Biological Matrices by LC-MS/MS.
• ResearchGate. (n.d.). (PDF) Glucuronidation of benzidine and its metabolites by cDNA-expressed human UDP-glucuronosyltransferases and pH stability of glucuronides.
• Seneviratne, H. K., Tillotson, J., Lade, J. M., Bekker, L. G., Li, S., Pathak, S., ... & Bumpus, N. N. (2021). Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076). PMC.
• PubMed. (n.d.). Glucuronidation of N-hydroxy metabolites of N-acetylbenzidine.
• Sigma-Aldrich. (n.d.). Drug Conjugate Analysis using β-Glucuronidases.
• Baert, L., van 't Klooster, G., Dries, W., François, M., Wouters, A., Basstanie, E., ... & van Velsen, F. (2010). Pharmacokinetics and Disposition of Rilpivirine (TMC278) Nanosuspension as a Long-Acting Injectable Antiretroviral Formulation. PMC.
• Seneviratne, H. K., Lade, J. M., Guro, F. M., Guffey, M. B., Olejniczak, M. J., & Bumpus, N. N. (2018). Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison. PMC.
• Seneviratne, H. K., Tillotson, J., Lade, J. M., Bekker, L. G., Li, S., Pathak, S., ... & Bumpus, N. N. (2021). Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076).
• ResearchGate. (2026). Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) | Request PDF.
• Bioanalysis Zone. (2018). Getting to grips with metabolites before the crunch of incurred samples.

Sources

• 1. Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. icap.columbia.edu [icap.columbia.edu]
• 5. researchgate.net [researchgate.net]
• 6. biopharmaservices.com [biopharmaservices.com]
• 7. capa.org.tw [capa.org.tw]
• 8. bioanalysis-zone.com [bioanalysis-zone.com]
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• 10. researchgate.net [researchgate.net]
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• 12. researchgate.net [researchgate.net]
• 13. ovid.com [ovid.com]
• 14. Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. resolvemass.ca [resolvemass.ca]
• 16. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 17. tandfonline.com [tandfonline.com]

Technical Support Center: Resolving RPV N-Glucuronide Co-Elution and Matrix Effects

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and resolve the co-elution of rilpivirine (RPV) N-glucuronide with endogenous matrix compounds during LC-MS/MS analysis.

Rather than simply providing a list of parameters, this guide explores the causality behind chromatographic behavior and ionization dynamics, ensuring you understand the "why" behind every methodological adjustment.

Mechanistic Background: The Root of the Problem

Rilpivirine is extensively metabolized in vivo, with RPV N-glucuronide representing a major circulating metabolite formed primarily via the UGT1A4 pathway[1]. The analytical challenge arises from the molecule's chimeric nature: it possesses a highly hydrophobic diarylpyrimidine backbone coupled with a highly polar, ionizable glucuronic acid moiety.

In reversed-phase chromatography (RPC), the addition of the glucuronide group significantly reduces the molecule's retention time compared to the parent drug. Consequently, RPV N-glucuronide elutes in the early-to-middle gradient phase—a region notoriously crowded with endogenous urinary and plasma compounds (e.g., lysophospholipids, dipeptides, and uremic retention solutes)[2]. When these endogenous species co-elute with your analyte, they compete for available charge in the electrospray ionization (ESI) droplet, leading to severe ion suppression and quantitative failure[3].

Rilpivirine metabolism via UGT1A4 and subsequent LC-MS/MS ion suppression by endogenous co-elution.

Diagnostic FAQs: Troubleshooting Co-Elution

Q1: I am seeing a split peak or severe tailing for RPV N-glucuronide, but the parent RPV peak is perfectly symmetrical. What causes this? A: This is a classic symptom of localized ion suppression caused by an unresolved endogenous interference[2]. As the endogenous compound elutes across a portion of your analyte's peak, it suppresses the signal only in that specific time window, creating an artificial "cleft" or split in the chromatogram. Causality: The ESI droplet surface charge is finite; the highly abundant endogenous matrix saturates the droplet surface, forcing the glucuronide into the droplet interior where it cannot ionize[3].

Q2: Protein precipitation (PPT) is yielding a Matrix Factor (MF) of 0.4 for RPV N-glucuronide. How do I recover my signal? A: PPT only removes large proteins; it leaves polar lipids and endogenous glucuronides entirely intact[3]. Because RPV N-glucuronide is highly polar, it co-elutes with these remaining lipids. You must switch to Solid-Phase Extraction (SPE). Specifically, use a Mixed-Mode Strong Anion Exchange (MAX) sorbent. Causality: The carboxylic acid on the glucuronide moiety (pKa ~3.0) allows it to be selectively retained by the anion exchange mechanism, while neutral and basic endogenous lipids are washed away.

Q3: Changing the gradient slope didn't resolve the co-elution. What is the next logical step? A: Change the stationary phase chemistry. If you are using a standard C18 column, hydrophobic interactions alone are insufficient to separate the analyte from aliphatic matrix lipids. Switch to a Phenyl-Hexyl column[3]. Causality: The phenyl ring in the stationary phase provides orthogonal π−π interactions with the diarylpyrimidine rings of RPV, shifting its retention time independently of the aliphatic endogenous compounds.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They include internal control steps that mathematically prove the success of the intervention.

Systematic workflow for identifying, mitigating, and validating matrix effects in LC-MS/MS.

Protocol A: Post-Column Infusion (PCI) for Matrix Mapping

Purpose: To visually map exactly where endogenous compounds elute and suppress ionization.

• Setup: Connect a syringe pump to a T-junction placed between the analytical column and the MS ESI source.

• Infusion: Infuse a pure standard solution of RPV N-glucuronide (e.g., 100 ng/mL) at a constant rate (10 µL/min).

• Injection: Inject a blank matrix extract (e.g., extracted blank plasma) onto the LC column and run your standard gradient.

• Monitoring: Monitor the specific MRM transition for RPV N-glucuronide.

• Self-Validation: A perfectly flat baseline proves zero matrix effect. Any negative deflection (dip) in the baseline pinpoints the exact retention time of an invisible, co-eluting endogenous suppressor[3]. You must adjust your gradient so your analyte elutes outside of these dips.

Protocol B: Mixed-Mode MAX SPE for Matrix Elimination

Purpose: To selectively isolate RPV N-glucuronide using orthogonal chemical properties.

• Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% ammonium hydroxide. Causality: This raises the pH > 7, ensuring the carboxylic acid of the glucuronide is fully deprotonated (anionic) for capture.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL Water through a 30 mg MAX SPE cartridge.

• Loading: Load the pre-treated sample.

• Wash 1 (Hydrophobic): Wash with 1 mL 5% ammonium hydroxide in water. (Removes polar neutrals).

• Wash 2 (Organic): Wash with 1 mL 100% Methanol. (Removes hydrophobic bases and neutral lipids; the glucuronide remains locked via ionic bonds).

• Elution: Elute with 1 mL of Methanol containing 2% Formic Acid. Causality: The acid neutralizes the glucuronide's charge, breaking the ionic interaction and releasing the purified analyte.

• Self-Validation (Matrix Factor Calculation):

  • Set 1: Spike analyte into neat solvent.

  • Set 2: Extract blank matrix, then spike analyte into the final extract.

  • Validation: Matrix Factor (MF) = (Peak Area Set 2) / (Peak Area Set 1). An MF between 0.85 and 1.15 validates the absence of co-eluting interferences[3].

Quantitative Data & Methodological Parameters

The following tables summarize the quantitative improvements achieved by applying the causality-driven protocols described above.

Table 1: Impact of Sample Preparation on Matrix Factor and Recovery

Sample Preparation Method	Mechanism of Clean-up	Matrix Factor (MF)	Extraction Recovery (%)	Resulting Signal Quality
Protein Precipitation (PPT)	Size exclusion / Denaturation	0.35 ± 0.08	92.1 ± 4.2	Severe Ion Suppression
Liquid-Liquid Extraction (LLE)	Hydrophobic partitioning	0.60 ± 0.12	45.3 ± 8.5	Poor Recovery (Analyte too polar)
Standard Polymeric SPE (HLB)	Hydrophobic/Hydrophilic balance	0.75 ± 0.05	88.4 ± 3.1	Moderate Suppression
Mixed-Mode SPE (MAX)	Orthogonal (Hydrophobic + Ionic)	0.98 ± 0.02	89.7 ± 2.8	Optimal / Validated

Table 2: Optimized Chromatographic Gradient (Phenyl-Hexyl Column, 50 x 2.1 mm, 1.7 µm) Mobile Phase A: 0.1% Formic Acid in Water | Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Mechanistic Purpose
0.00	0.40	95.0	5.0	Focus analyte at column head.
0.50	0.40	95.0	5.0	Wash out highly polar salts and uremic solutes.
3.00	0.40	60.0	40.0	Shallow gradient to separate glucuronide from isobaric lipids via π−π interactions.
3.50	0.40	5.0	95.0	Column flush to remove strongly retained hydrophobic matrix.
4.50	0.40	95.0	5.0	Re-equilibration.

References

• Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) Source: NIH / PubMed Central URL:[Link]

• Structure Elucidation and Mitigation of Endogenous Interferences in LC-MS-Based Metabolic Profiling of Urine Source: Analytical Chemistry (ACS Publications) URL:[Link]

• Matrix effect in a view of LC-MS/MS: An overview Source: ResearchGate URL:[Link]

Sources

• 1. Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of LC-MS/MS and HPLC Methods for Rilpivirine N-Glucuronide Quantification

In the landscape of antiretroviral drug development, the precise quantification of both the parent drug and its metabolites is paramount for establishing a comprehensive pharmacokinetic profile. Rilpivirine, a potent non-nucleoside reverse transcriptase inhibitor, undergoes significant metabolism, with one of its major pathways being direct glucuronidation to form rilpivirine N-glucuronide.[1][2] The accurate measurement of this metabolite is crucial for understanding the drug's disposition and potential drug-drug interactions.

This guide provides an in-depth comparison of two common bioanalytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with UV detection, for the quantification of rilpivirine N-glucuronide in human plasma. As a Senior Application Scientist, my objective is to not only present the "how" but also the critical "why" behind the experimental choices, ensuring a robust and self-validating analytical approach. This guide is grounded in the principles outlined in the FDA and ICH M10 guidelines on bioanalytical method validation.[3][4][5][6][7]

The Analytical Imperative: Why Two Methods?

In drug development, it is not uncommon to employ different analytical methods across various stages of a program. For instance, an early-phase discovery study might utilize a highly sensitive and selective LC-MS/MS method, while a later-phase, high-throughput clinical trial might opt for a more universally available and cost-effective HPLC-UV method. Cross-validation becomes essential when data from these different methods need to be compared or combined in a regulatory submission.[4][8][9] It serves to demonstrate that the analytical results are reliable and comparable, irrespective of the methodology used.

Principles of the Techniques

LC-MS/MS: The Gold Standard for Sensitivity and Specificity

Liquid Chromatography-Tandem Mass Spectrometry is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the highly sensitive and selective detection of mass spectrometry. The inherent selectivity of monitoring specific mass-to-charge (m/z) transitions for the analyte and its internal standard makes it the gold standard for bioanalysis, particularly for low-concentration metabolites in complex biological matrices.[10][11][12]

HPLC-UV: A Robust Workhorse for Routine Analysis

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a widely used and robust technique for quantifying compounds that possess a UV chromophore.[13][14][15] While generally less sensitive and selective than LC-MS/MS, a well-developed HPLC-UV method can provide reliable and accurate data, especially for analytes present at sufficient concentrations. Its operational simplicity and lower cost make it an attractive option for routine analysis.

Experimental Design: A Head-to-Head Comparison

To provide a practical comparison, we will outline the development, validation, and cross-validation of hypothetical LC-MS/MS and HPLC-UV methods for the quantification of rilpivirine N-glucuronide in human plasma.

Sample Preparation: The Foundation of Reliable Data

A robust sample preparation procedure is critical to minimize matrix effects and ensure accurate quantification. For both methods, a protein precipitation followed by liquid-liquid extraction will be employed to isolate the analyte from plasma proteins and other endogenous components.

dot

Caption: A generalized workflow for sample preparation.

Method 1: LC-MS/MS for High-Sensitivity Quantification

This method is designed for high sensitivity and specificity, making it ideal for pharmacokinetic studies where low concentrations of the metabolite are expected.

Experimental Protocol:

• Chromatographic System: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A linear gradient from 10% to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Rilpivirine N-glucuronide: Precursor ion > Product ion

  • Internal Standard (e.g., stable isotope-labeled rilpivirine N-glucuronide): Precursor ion > Product ion

Method 2: HPLC-UV for Robust Routine Analysis

This method is developed as a reliable and cost-effective alternative for studies where the expected concentrations of rilpivirine N-glucuronide are within the detection limits of UV.

Experimental Protocol:

• Chromatographic System: HPLC system with a UV detector.

• Column: C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of phosphate buffer and acetonitrile (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by the UV absorbance maximum of rilpivirine N-glucuronide (e.g., 290 nm).

• Internal Standard: A structurally similar compound with a distinct retention time.

Method Validation: Establishing Performance Characteristics

Both methods would be fully validated according to the ICH M10 guidelines, assessing the following parameters:[3][5][7]

Parameter	LC-MS/MS	HPLC-UV
Linearity (r²)	>0.99	>0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	10 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±15% (±20% at LLOQ)
Precision (%RSD)	<15% (<20% at LLOQ)	<15% (<20% at LLOQ)
Selectivity	No significant interference at the retention time and m/z of the analyte.	No significant interference at the retention time of the analyte.
Matrix Effect	Investigated and minimized.	Not typically assessed.
Stability	Assessed under various storage and handling conditions.	Assessed under various storage and handling conditions.

Cross-Validation: Bridging the Methodological Gap

The core of this guide is the cross-validation of the two developed methods. This process ensures that the data generated by either method is comparable and interchangeable. The cross-validation would involve analyzing a set of quality control (QC) samples at low, medium, and high concentrations with both the LC-MS/MS and HPLC-UV methods.

dot

Caption: The workflow for cross-validating the two analytical methods.

Acceptance Criteria for Cross-Validation:

The ICH M10 guideline emphasizes a statistical approach rather than a simple "pass/fail" criterion for cross-validation.[4][9] The mean concentration obtained from the two methods should be within a predefined percentage difference, typically ±20%.

Hypothetical Cross-Validation Data:

QC Level	LC-MS/MS (ng/mL)	HPLC-UV (ng/mL)	% Difference
Low (15 ng/mL)	14.8	15.5	+4.7%
Medium (150 ng/mL)	152.3	148.9	-2.2%
High (1500 ng/mL)	1495.7	1530.1	+2.3%

In this hypothetical scenario, the percentage difference between the two methods is well within the acceptable limits, demonstrating the comparability of the LC-MS/MS and HPLC-UV methods for the quantification of rilpivirine N-glucuronide.

Conclusion: Selecting the Right Tool for the Job

Both LC-MS/MS and HPLC-UV can be valid and reliable methods for the quantification of rilpivirine N-glucuronide, provided they are properly validated for their intended purpose.

• LC-MS/MS is the superior choice for studies requiring high sensitivity and specificity, such as early-phase pharmacokinetic studies or when analyzing samples with very low metabolite concentrations.

• HPLC-UV offers a robust and cost-effective alternative for routine analysis in later-phase clinical trials or for samples where the analyte is present at higher concentrations.

The successful cross-validation of these two methods provides the flexibility to use either technique throughout a drug development program, ensuring data integrity and comparability across different studies. This approach not only adheres to regulatory expectations but also embodies sound scientific practice.

References

• ICH M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Human biotransformation of the nonnucleoside reverse transcriptase inhibitor rilpivirine and a cross-species metabolism comparison. [Link]

• Evolution of Antiretroviral Drug Rilpivirine and Approach to Oncology. [Link]

• Analytical Method Development and Validation of Rilpivirine by RP-HPLC Method. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• ICH M10 on bioanalytical method validation. [Link]

• Human Biotransformation of the Nonnucleoside Reverse Transcriptase Inhibitor Rilpivirine and a Cross-Species Metabolism Comparison. [Link]

• Metabolism of Long-Acting Rilpivirine Following Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076). [Link]

• Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076). [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• Implementation strategy of ICH Guideline M10 on bioanalytical method validation. [Link]

• A new quantitative reverse phase high-performance liquid chromatographic method for the quantification of Rilpivirine hydrochloride in. [Link]

• RP-HPLC method development & validation of rilpivirine pharmaceutical dosage form. [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• HPLC-MS method for simultaneous quantification of the antiretroviral agents rilpivirine and cabotegravir in rat plasma and tissues. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION. [Link]

• Bioanalytical Method Validation Guidance for Industry. [Link]

• Method Development and Validation of Assay of Rilpivirine in Rilpivirine Tablets by RP-HPLC. [Link]

• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. [Link]

• Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. [Link]

• A New Validated LCMS/MS Method for the Determination of Rilpivirine. [Link]

• Development and Validation of a LC-MS/MS Method for the Determination of Rilpivirine in Sprague Dawley Rat Serum and Its Application to Pharmacokinetic Study. [Link]

• Determination of Rilpivirine through LCMS/MS Method: A Novel Approach. [Link]

• A liquid chromatography-tandem mass spectrometry assay for quantification of rilpivirine and dolutegravir in human plasma. [Link]

• A Review on Analytical Methodologies for the Estimation of Anti-Retroviral Drugs Cabotegravir and Rilpivirine. [Link]

• Analytical Techniques for the Determination of Rilpivirine – A Review. [Link]

• Development and Application of a Simple LC-MS Method for the Determination of Plasma Rilpivirine (TMC-278) Concentrations. [Link]

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Comparing UGT1A1 and UGT1A4 efficiency in rilpivirine N-glucuronidation

Mechanistic Profiling of Rilpivirine Glucuronidation: A Comparative Guide to UGT1A4 and UGT1A1 Efficiency

Executive Summary

Rilpivirine (RPV) is a highly potent non-nucleoside reverse transcriptase inhibitor (NNRTI) utilized in HIV-1 maintenance therapy[1]. While the cytochrome P450 system (primarily CYP3A4/5) drives its initial oxidative metabolism, Phase II uridine 5'-diphospho-glucuronosyltransferase (UGT) conjugation is the critical mechanism for its ultimate systemic clearance[2]. When evaluating the glucuronidation efficiency of RPV, researchers must account for a fundamental mechanistic divergence: UGT1A4 and UGT1A1 do not compete for the same substrate. Instead, they govern distinct, parallel pathways—direct N-glucuronidation versus sequential O-glucuronidation[2].

This guide objectively compares the roles, kinetic dependencies, and experimental profiling methodologies for UGT1A4 and UGT1A1 in RPV metabolism.

Mechanistic Divergence in RPV Conjugation

The structural architecture of RPV dictates its interaction with specific UGT isoforms. Their "efficiencies" cannot be compared via a simple Vmax/Km ratio on the parent drug, as they target entirely different molecular entities within the metabolic cascade.

• UGT1A4 (Direct N-Glucuronidation): UGT1A4 is uniquely adapted to conjugate tertiary amines. It directly targets the pyrimidine ring of the parent RPV molecule, forming the RPV N-glucuronide conjugate (M5)[2]. Because this is a direct Phase II conjugation of the parent compound, the reaction is strictly NADPH-independent[3].

• UGT1A1 (Sequential O-Glucuronidation): UGT1A1 lacks the capacity to N-glucuronidate the parent RPV structure. Instead, it relies on the prior oxygenation of RPV by CYP3A4/5. Once CYP3A4 generates the monomethylhydroxylated intermediate (M1/M2), UGT1A1 efficiently catalyzes its O-glucuronidation to form the M6 metabolite[2]. Consequently, UGT1A1-mediated clearance is intrinsically capacity-limited by the upstream CYP3A4 turnover rate and is strictly NADPH-dependent[3].

Rilpivirine Phase I and Phase II metabolism pathways mediated by CYP3A4, UGT1A4, and UGT1A1.

Comparative Efficiency & Kinetic Profiling

The table below summarizes the divergent quantitative and qualitative parameters of UGT1A4 and UGT1A1 in the context of RPV clearance.

Parameter	UGT1A4 Profiling	UGT1A1 Profiling
Primary Substrate	Rilpivirine (Parent Drug)	Hydroxylated RPV (M1/M2)
Reaction Type	Direct N-glucuronidation	Sequential O-glucuronidation
Metabolite Formed	RPV N-glucuronide (M5)	O-glucuronide RPV (M6)
Cofactor Dependency	UDPGA only (NADPH-independent)	UDPGA + NADPH (CYP3A4-dependent)
Clearance Role	Direct first-pass / systemic clearance	Secondary clearance of oxidized intermediates
Clinical Polymorphisms	UGT1A43 (Increases glucuronidation)	UGT1A128 (Decreases transcription/activity)

Experimental Methodologies for UGT Phenotyping

To objectively quantify the relative contributions of UGT1A1 and UGT1A4, in vitro recombinant enzyme assays must be meticulously designed to isolate these parallel pathways. The following protocol establishes a self-validating system to prevent CYP-mediated depletion of the parent drug when assessing UGT1A4, while ensuring sufficient intermediate generation for UGT1A1.

Step-by-step in vitro experimental workflow for quantifying UGT-mediated glucuronidation.

Step-by-Step Protocol:

• Vesicle Permeabilization (Critical Step): UGT active sites are located on the luminal side of the endoplasmic reticulum. Thaw cDNA-expressed human UGT1A4 or UGT1A1 (0.5 mg/mL protein). Pre-incubate with the pore-forming peptide alamethicin (50 µg/mg protein) on ice for 15 minutes.

  • Causality: Failing to permeabilize the membrane artificially suppresses the reaction velocity by restricting the entry of the highly polar UDP-glucuronic acid (UDPGA) cofactor into the vesicle.

• Substrate & Cofactor Matrix Setup:

  • For UGT1A4 (M5 Formation): Incubate 20 µM RPV in 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl2. Do not add NADPH. Causality: Omitting NADPH isolates direct N-glucuronidation and prevents confounding oxidative loss of the RPV parent drug[3].

  • For UGT1A1 (M6 Formation): Co-incubate RPV with recombinant CYP3A4. Add an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to drive the in situ formation of the M1/M2 hydroxylated intermediates[3].

• Reaction Initiation: Pre-warm the mixtures to 37°C for 5 minutes. Initiate the conjugation reactions by adding 2 mM UDPGA.

• Quenching & Precipitation: Terminate the reactions after 30 minutes by adding an equal volume of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (e.g., RPV-d4).

  • Causality: Cold organic solvent instantly denatures the enzymes, locking the kinetic snapshot, while precipitating proteins to protect the downstream liquid chromatography column.

• Centrifugation & UHPLC-MS/MS: Centrifuge at 15,000 × g for 10 minutes at 4°C. Transfer the supernatant for UHPLC-MS/MS analysis. Monitor specific Selected Reaction Monitoring (SRM) transitions (e.g., 383→222 m/z for M1/M2, and corresponding +176 Da mass shifts for the M5/M6 glucuronides)[2].

Clinical & Pharmacogenomic Implications

Understanding the distinct roles of UGT1A1 and UGT1A4 is vital for predicting interindividual variability, particularly as long-acting (LA) injectable formulations of RPV become standard in HIV pre-exposure prophylaxis and maintenance[4].

• UGT1A4 Polymorphisms: Variants such as UGT1A4*3 are known to increase glucuronidation activity. Because UGT1A4 acts directly on the parent drug, ultrarapid metabolizers may exhibit reduced systemic exposure to RPV, potentially impacting the trough concentrations of LA injectables.

• UGT1A1 Polymorphisms: The UGT1A1*28 allele impairs enzyme transcription, resulting in decreased protein expression and activity[4]. While this significantly impacts drugs directly cleared by UGT1A1, its clinical impact on RPV parent drug levels is buffered. Because UGT1A1 only clears the downstream oxidized metabolites, the primary UGT1A4 and CYP3A4 clearance pathways remain fully intact[4].

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• 4. Metabolism of Long-Acting Rilpivirine After Intramuscular Injection: HIV Prevention Trials Network Study 076 (HPTN 076) - PMC [pmc.ncbi.nlm.nih.gov]